![molecular formula C21H18ClN3O2S2 B5137607 N-(2-chlorophenyl)-N'-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]thiourea](/img/structure/B5137607.png)
N-(2-chlorophenyl)-N'-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]thiourea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-chlorophenyl)-N'-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]thiourea, also known as CI-994, is a small molecule inhibitor that has shown potential as an anti-cancer agent. This compound belongs to the class of histone deacetylase (HDAC) inhibitors, which have been extensively studied as a potential treatment for cancer.
Mechanism of Action
N-(2-chlorophenyl)-N'-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]thiourea exerts its anti-cancer effects by inhibiting the activity of HDAC enzymes. HDACs are known to play a role in the regulation of gene expression, and their dysregulation has been implicated in the development of cancer. By inhibiting HDAC activity, this compound promotes the acetylation of histone proteins, which leads to changes in gene expression and ultimately results in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. For example, it has been shown to inhibit the growth of malaria parasites and to have anti-inflammatory effects in animal models.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-chlorophenyl)-N'-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]thiourea in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, it has been shown to be effective in a variety of preclinical models, making it a promising candidate for further development. However, one limitation of using this compound in lab experiments is that it may have off-target effects, which could complicate the interpretation of results.
Future Directions
There are several potential future directions for research on N-(2-chlorophenyl)-N'-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]thiourea. One area of interest is the development of combination therapies that include this compound. Additionally, there is interest in exploring the use of this compound in the treatment of other diseases, such as malaria and inflammatory disorders. Finally, there is ongoing research aimed at improving the efficacy and safety of this compound and other HDAC inhibitors.
Synthesis Methods
The synthesis of N-(2-chlorophenyl)-N'-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]thiourea involves the reaction of 2-chloroaniline with 4-(2,3-dihydro-1H-indol-1-ylsulfonyl)benzoyl isothiocyanate. The reaction proceeds under mild conditions and yields the desired product in good yield.
Scientific Research Applications
N-(2-chlorophenyl)-N'-[4-(2,3-dihydro-1H-indol-1-ylsulfonyl)phenyl]thiourea has been extensively studied for its potential as an anti-cancer agent. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit tumor growth in various preclinical models. Additionally, this compound has been shown to sensitize cancer cells to other anti-cancer agents, making it a promising candidate for combination therapies.
Properties
IUPAC Name |
1-(2-chlorophenyl)-3-[4-(2,3-dihydroindol-1-ylsulfonyl)phenyl]thiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN3O2S2/c22-18-6-2-3-7-19(18)24-21(28)23-16-9-11-17(12-10-16)29(26,27)25-14-13-15-5-1-4-8-20(15)25/h1-12H,13-14H2,(H2,23,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IQGYUOWFGJNMRE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)NC(=S)NC4=CC=CC=C4Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.